Cas no 2022685-82-9 (tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate)

Tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate is a specialized carbamate derivative featuring a cyano-substituted tetrahydropyranyl (oxan-4-yl) group. This compound is of interest in synthetic organic chemistry, particularly in the preparation of intermediates for pharmaceuticals and agrochemicals. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthesis. The cyano functionality offers versatility for further transformations, such as reduction or nucleophilic addition. Its well-defined structure and reactivity profile make it a valuable building block for constructing complex molecules with precision. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate structure
2022685-82-9 structure
Product Name:tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate
CAS No:2022685-82-9
MF:C12H20N2O3
MW:240.298803329468
CID:5905360
PubChem ID:165933560
Update Time:2025-07-04

tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-4801032
    • 2022685-82-9
    • tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate
    • Inchi: 1S/C12H20N2O3/c1-12(2,3)17-11(15)14-10(8-13)9-4-6-16-7-5-9/h9-10H,4-7H2,1-3H3,(H,14,15)
    • InChI Key: NZVXAETURSOTEX-UHFFFAOYSA-N
    • SMILES: O1CCC(C(C#N)NC(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 240.14739250g/mol
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.4Ų

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Additional information on tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate

Introduction to Tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate (CAS No. 2022685-82-9)

Tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate, with the chemical formula C9H13NO3, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its tert-butyl group and the presence of a cyano(oxan-4-yl)methyl moiety, which contributes to its unique chemical properties and potential applications. The CAS number 2022685-82-9 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate structure is of particular interest due to its role as an intermediate in the synthesis of various bioactive molecules. The cyano(oxan-4-yl)methyl group, in particular, is a versatile functional handle that can be further modified to produce derivatives with enhanced biological activity. This makes the compound a valuable tool in drug discovery and development pipelines.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are known for their broad spectrum of biological activities, including insecticidal, herbicidal, and pharmaceutical properties. The tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate compound leverages these properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of agrochemicals. The cyano(oxan-4-yl)methyl group can be easily transformed into other functional groups, such as amides or esters, which are commonly used in the formulation of pesticides and herbicides. This adaptability makes tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate a versatile building block for developing new agrochemical products that are more effective and environmentally friendly.

Furthermore, the pharmaceutical industry has shown considerable interest in carbamate derivatives due to their potential as pharmacological agents. The tert-butyl group provides steric hindrance, which can influence the binding affinity of the compound to biological targets. This feature is particularly important in drug design, where optimizing the interaction between a drug molecule and its target is crucial for achieving desired therapeutic outcomes.

Recent studies have highlighted the importance of tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. This aligns with the broader trend in drug discovery towards developing targeted therapies that address specific metabolic pathways disrupted in diseases.

The structural features of tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate also make it an attractive candidate for use in material science applications. The presence of both polar and non-polar regions within its molecule allows it to interact with a wide range of materials, making it suitable for use as a cross-linking agent or a modifier in polymer formulations. Such applications could lead to the development of new materials with enhanced properties, such as improved durability or biodegradability.

In conclusion, tert-butyl N-[cyano(oxan-4-yl)methyl]carbamate (CAS No. 2022685-82-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific and industrial innovation.

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